Cas no 748817-98-3 (4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl)

4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl structure
748817-98-3 structure
Product Name:4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
CAS No:748817-98-3
MF:C13H11FS
MW:218.289845705032
MDL:MFCD11617755
CID:4169857
PubChem ID:16086871
Update Time:2025-04-24

4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-fluoro-4'-(methylthio)-
    • (4-FLUOROBIPHENYL-4-YL)(METHYL)SULFANE
    • 4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
    • 748817-98-3
    • 4-(4-Fluorophenyl)phenyl methyl sulfide
    • 1-fluoro-4-(4-methylsulfanylphenyl)benzene
    • CHEMBL182931
    • (4'-Fluorobiphenyl-4-yl)(methyl)sulfane
    • MDL： MFCD11617755
    • Inchi： 1S/C13H11FS/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
    • InChI Key： QSZNZRPQPFXSEM-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 218.05654969g/mol
  • Monoisotopic Mass: 218.05654969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 25.3Ų

4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Pricemore >>

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4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
 748817-98-3 95%
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 748817-98-3 95%
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 748817-98-3 95%
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Enamine
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 748817-98-3 95%
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Enamine
BBV-45180327-1g
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Enamine
BBV-45180327-2.5g
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
 748817-98-3 95%
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 $1258.0 2023-09-01
Enamine
BBV-45180327-5g
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
 748817-98-3 95%
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Enamine
BBV-45180327-10g
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
 748817-98-3 95%
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 $2002.0 2023-09-01

4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:748817-98-3)4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
Order Number:A1173527
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):397.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:748817-98-3)4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
A1173527
Purity:99%
Quantity:1g
Price ($):397.0
Email